Cas no 1378725-84-8 (5-(5-Bromopyridin-3-yl)oxypyrazine-2-carboxylic acid)

• Product Name: 5-(5-Bromopyridin-3-yl)oxypyrazine-2-carboxylic acid
• CAS No: 1378725-84-8
• MF: C₁₀H₆BrN₃O₃
• MW: 296.076941013336
• CID: 6211702
• PubChem ID: 64264950
• Update Time: 2025-10-21

5-(5-Bromopyridin-3-yl)oxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS013586210
• 5-((5-Bromopyridin-3-yl)oxy)pyrazine-2-carboxylic acid
• 5-[(5-bromopyridin-3-yl)oxy]pyrazine-2-carboxylic acid
• EN300-7551562
• CS-0260646
• 5-(5-bromopyridin-3-yl)oxypyrazine-2-carboxylic acid
• 1378725-84-8
• 5-(5-Bromopyridin-3-yl)oxypyrazine-2-carboxylic acid

• Inchi： 1S/C10H6BrN3O3/c11-6-1-7(3-12-2-6)17-9-5-13-8(4-14-9)10(15)16/h1-5H,(H,15,16)
• InChI Key： ARSFNTRHSWYQNG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)OC1C=NC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 294.95925g/mol
• Monoisotopic Mass: 294.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.2Ų

Additional information on 5-(5-Bromopyridin-3-yl)oxypyrazine-2-carboxylic acid

5-(5-Bromopyridin-3-yl)oxypyrazine-2-carboxylic acid: Structural Characteristics and Research Applications

5-(5-Bromopyridin-3-yl)oxypyrazine-2-carboxylic acid (CAS No. 1378725-84-8) is a synthetically accessible heterocyclic compound featuring a fused pyrazine and pyridine ring system. The molecular architecture incorporates a carboxylic acid functional group at the 2-position of the pyrazine core, while the 5-bromopyridin-3-yl substituent introduces halogen-based reactivity and electronic modulation. This structural configuration positions the compound as a valuable scaffold in medicinal chemistry for lead optimization studies, particularly in the design of kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

The oxypyrazine motif in this molecule exhibits unique electronic properties due to the conjugated π-electron system spanning both aromatic rings. Recent studies published in *Journal of Medicinal Chemistry* (2024) highlight how such fused heterocycles can enhance metabolic stability while maintaining target specificity, a critical factor in drug development pipelines. The brominated pyridine substituent serves as an ideal handle for further derivatization through cross-coupling reactions, enabling rapid library generation for high-throughput screening campaigns.

Synthetic methodologies for this compound typically involve transition-metal-catalyzed coupling reactions between brominated pyridines and functionalized pyrazines. A 2023 report in *Organic Letters* demonstrated an efficient palladium-catalyzed C-N bond formation strategy yielding over 80% isolated product under microwave-assisted conditions. The resulting carboxylic acid functionality provides additional synthetic versatility through esterification or amidation reactions, crucial for bioconjugation applications.

Biological evaluations of related derivatives have shown promising activity against multiple therapeutic targets. For instance, a structurally similar analog with a methoxy substitution at the pyridine ring exhibited nanomolar inhibition of CDK4/6 kinases (IC₅₀: 18 nM), as reported in *ACS Medicinal Chemistry Letters* (2024). The bromide functionality in our target compound may offer opportunities for radiolabeling studies using isotopes like ⁷⁶Br, facilitating pharmacokinetic investigations through positron emission tomography (PET).

The molecular scaffold's flexibility allows for strategic modifications to optimize physicochemical properties. Computational studies using DFT methods predict that the brominated substituent induces significant electron-withdrawing effects across the aromatic system, potentially enhancing interactions with hydrogen-bonding networks in protein binding pockets. This characteristic aligns with current trends in fragment-based drug discovery approaches that prioritize shape complementarity and electrostatic matching.

In materials science applications, compounds containing both pyrazine and pyridine moieties have demonstrated utility as ligands in metal-organic frameworks (MOFs). The carboxylic acid group can coordinate with metal centers to form extended networks with tunable porosity, while the brominated aromatic system contributes to structural rigidity. Such hybrid materials find potential applications in gas separation membranes and catalytic systems.

Cross-disciplinary research is exploring this scaffold's potential in bioconjugate chemistry. The carboxylic acid functionality enables site-specific conjugation to biomolecules via NHS ester formation or amidation reactions, making it suitable for antibody-drug conjugate (ADC) development. Recent advances in click chemistry-compatible derivatives further expand its applicability in chemical biology experiments requiring orthogonal reactivity.

Analysis of patent literature reveals increasing interest in this class of compounds for neurodegenerative disease research. Derivatives containing similar heterocyclic architectures have shown protective effects against amyloid-beta aggregation through metal chelation mechanisms, suggesting potential therapeutic avenues for Alzheimer's disease management.

The compound's unique combination of synthetic accessibility and structural adaptability positions it as an attractive platform for academic and industrial research groups focused on small-molecule therapeutics development. Its compatibility with modern synthetic techniques such as flow chemistry and automated parallel synthesis further enhances its practical value in pharmaceutical discovery programs.